Cas no 2172459-50-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid
• CAS No: 2172459-50-4
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6361068
• PubChem ID: 165806418
• Update Time: 2025-10-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid
• 2172459-50-4
• EN300-1498905
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-16(25(31)30-23-13-7-12-21(24(23)28)26(32)33)14-29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-13,16,22H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： OJGJQMNFZUKDRG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid (CAS No. 2172459-50-4)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid (CAS No. 2172459-50-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a fluorinated aromatic ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. This makes it an ideal choice for the synthesis of complex peptides and proteins, where precise control over the reactivity of amino groups is crucial. The presence of the Fmoc group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid suggests that this compound may be used as an intermediate in the synthesis of larger peptides or proteins.

The methylbutanamido moiety is a derivative of an amino acid, specifically leucine. Leucine is one of the essential amino acids and plays a critical role in protein synthesis and muscle growth. The incorporation of this moiety into the compound may enhance its biological activity and specificity, making it a valuable candidate for drug development.

The fluorinated aromatic ring in the structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid adds another layer of complexity to its properties. Fluorine atoms are known to modulate the electronic properties of aromatic systems, which can influence the compound's reactivity, solubility, and biological activity. Fluorinated compounds are often used in drug design to improve pharmacokinetic properties, such as metabolic stability and bioavailability.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their potential to enhance drug efficacy and reduce side effects. For example, a study published in the Journal of Medicinal Chemistry reported that fluorination can significantly improve the binding affinity of small molecules to their target proteins, leading to more potent and selective drugs.

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. Its unique combination of structural features makes it particularly suitable for applications in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases. For instance, preliminary studies have shown that this compound exhibits promising antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its potential therapeutic applications, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid has also been explored for its use as a tool compound in biochemical research. Its ability to selectively interact with specific proteins or enzymes makes it a valuable reagent for studying protein function and interactions. This can provide insights into disease mechanisms and aid in the identification of new drug targets.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid involves several steps, including the protection of amino groups with Fmoc, the formation of amide bonds, and the introduction of fluorine atoms into the aromatic ring. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if needed.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid (CAS No. 2172459-50-4) is a multifaceted compound with significant potential in both pharmaceutical research and biochemical applications. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents and research tools.